Cas no 98020-41-8 (5,6-Dihydroxy-4(3H)-pyrimidinone)

5,6-Dihydroxy-4(3H)-pyrimidinone is a heterocyclic organic compound featuring a pyrimidine backbone with hydroxyl groups at the 5 and 6 positions. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dihydroxy substitution enhances chelating properties, facilitating coordination with metal ions, which is useful in catalysis and material science applications. The compound’s stability under physiological conditions also makes it suitable for biomedical research, particularly in nucleoside analog development. High purity grades are available to ensure consistency in synthetic processes. Its versatility and functional group compatibility underscore its utility in advanced organic chemistry and drug discovery.
5,6-Dihydroxy-4(3H)-pyrimidinone structure
98020-41-8 structure
Product Name:5,6-Dihydroxy-4(3H)-pyrimidinone
CAS No:98020-41-8
MF:C4H4N2O3
MW:128.08616065979
CID:801528
PubChem ID:21938928
Update Time:2025-11-01

5,6-Dihydroxy-4(3H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinone,5,6-dihydroxy-
    • 4(1H)-Pyrimidinone, 5,6-dihydroxy- (9CI)
    • 4,5,6-trihydroxypyrimidine
    • AKOS006355856
    • 5,6-Dihydroxy-4(3H)-pyrimidinone
    • SCHEMBL3166412
    • 98020-41-8
    • Inchi: 1S/C4H4N2O3/c7-2-3(8)5-1-6-4(2)9/h1,7H,(H2,5,6,8,9)
    • InChI Key: NFVBIQLNBUFUPN-UHFFFAOYSA-N
    • SMILES: OC1=C(N=CNC1=O)O

Computed Properties

  • Exact Mass: 128.02219199g/mol
  • Monoisotopic Mass: 128.02219199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 81.9Ų

5,6-Dihydroxy-4(3H)-pyrimidinone Pricemore >>

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Additional information on 5,6-Dihydroxy-4(3H)-pyrimidinone

5,6-Dihydroxy-4(3H)-pyrimidinone (CAS No. 98020-41-8): A Comprehensive Overview of Its Properties and Applications

5,6-Dihydroxy-4(3H)-pyrimidinone, with the CAS No. 98020-41-8, is a heterocyclic organic compound that has garnered significant attention in both academic and industrial research. This compound, often referred to as DHPP, belongs to the pyrimidinone family, which is known for its diverse biological and chemical properties. The presence of two hydroxyl groups at the 5 and 6 positions of the pyrimidinone ring makes it a versatile intermediate in synthetic chemistry and pharmaceutical applications.

One of the most frequently asked questions about 5,6-Dihydroxy-4(3H)-pyrimidinone is its role in drug discovery. Researchers have explored its potential as a building block for nucleoside analogs, which are crucial in antiviral and anticancer therapies. The compound's ability to form hydrogen bonds and its electron-rich structure make it an attractive candidate for designing novel therapeutic agents. Additionally, its CAS No. 98020-41-8 is often searched in databases for its physicochemical properties, such as solubility, melting point, and stability under various conditions.

In recent years, the demand for sustainable and eco-friendly chemical processes has increased. 5,6-Dihydroxy-4(3H)-pyrimidinone has been studied for its potential in green chemistry applications. Its derivatives are being investigated as catalysts or ligands in environmentally benign reactions, aligning with the global push toward reducing hazardous waste. This aligns with the growing interest in green synthesis and biodegradable materials, which are hot topics in both scientific and public forums.

Another area where DHPP has shown promise is in materials science. Its unique structure allows it to participate in polymerization reactions, leading to the development of advanced polymers with applications in electronics, coatings, and adhesives. The compound's CAS No. 98020-41-8 is often referenced in patents related to these innovations, highlighting its industrial relevance. Researchers are also exploring its use in supramolecular chemistry, where it can act as a building block for self-assembling systems.

The analytical characterization of 5,6-Dihydroxy-4(3H)-pyrimidinone is another topic of interest. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to study its structure and purity. These methods are essential for ensuring the compound's quality in both research and commercial settings. The CAS No. 98020-41-8 serves as a unique identifier in these studies, facilitating data retrieval and cross-referencing.

In conclusion, 5,6-Dihydroxy-4(3H)-pyrimidinone (CAS No. 98020-41-8) is a multifaceted compound with applications spanning pharmaceuticals, green chemistry, and materials science. Its unique properties and versatility make it a valuable subject of ongoing research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative and sustainable technologies.

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